Cas no 3367-47-3 (Piperazine,1,4-bis(2-methylphenyl)-)

Piperazine,1,4-bis(2-methylphenyl)- structure
3367-47-3 structure
Product Name:Piperazine,1,4-bis(2-methylphenyl)-
CAS No:3367-47-3
MF:C18H22N2
MW:266.380684375763
CID:314195
PubChem ID:3014194
Update Time:2025-04-19

Piperazine,1,4-bis(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis(2-methylphenyl)-
    • 1,4-bis(2-methylphenyl)piperazine
    • 1,4-Di-o-tolylpiperazine
    • EINECS 222-135-6
    • NS00029523
    • 3367-47-3
    • DTXSID40187349
    • N,N'-DI-O-TOLYLPIPERAZINE
    • Inchi: 1S/C18H22N2/c1-15-7-3-5-9-17(15)19-11-13-20(14-12-19)18-10-6-4-8-16(18)2/h3-10H,11-14H2,1-2H3
    • InChI Key: JGAUYUXAWKINSH-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2C)CCN(C2C=CC=CC=2C)CC1

Computed Properties

  • Exact Mass: 266.17846
  • Monoisotopic Mass: 266.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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